Cas no 1807004-67-6 (2-Amino-4-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Amino-4-(trifluoromethyl)nicotinonitrile
• CAS No: 1807004-67-6
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4899703
• Update Time: 2025-08-05

2-Amino-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C7H4F3N3/c8-7(9,10)5-1-2-13-6(12)4(5)3-11/h1-2H,(H2,12,13)
• InChI Key： WBLUJGACEUHHJS-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-4-(trifluoromethyl)nicotinonitrile

2-Amino-4-(Trifluoromethyl)Nicotinonitrile: A Comprehensive Overview

The compound with CAS No. 1807004-67-6, known as 2-Amino-4-(Trifluoromethyl)Nicotinonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an amino group at the 2-position and a trifluoromethyl group at the 4-position of a nicotinonitrile backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Nicotinonitrile derivatives have been extensively studied due to their potential in drug discovery and agrochemicals. The presence of the trifluoromethyl group in 2-Amino-4-(Trifluoromethyl)Nicotinonitrile enhances its stability and bioavailability, making it a promising candidate for therapeutic agents. Recent studies have highlighted its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains. Researchers have demonstrated that this compound exhibits potent activity against pathogens such as *Staphylococcus aureus* and *Escherichia coli*, suggesting its utility in developing novel antibiotics.

In addition to its biological applications, 2-Amino-4-(Trifluoromethyl)Nicotinonitrile has shown remarkable properties in the realm of materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalytic systems. For instance, recent findings indicate that this compound can serve as an effective ligand for palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis. This discovery underscores its versatility and broad applicability across diverse scientific domains.

The synthesis of 2-Amino-4-(Trifluoromethyl)Nicotinonitrile involves a multi-step process that typically begins with the preparation of nicotinonitrile derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the amino group is incorporated via nucleophilic substitution or amide coupling techniques. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production.

From an environmental standpoint, 2-Amino-4-(Trifluoromethyl)Nicotinonitrile has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This characteristic is particularly advantageous for its use in agricultural applications, where eco-friendliness is a critical consideration.

Looking ahead, ongoing research is focused on exploring the potential of 2-Amino-4-(Trifluoromethyl)Nicotinonitrile in advanced materials such as conductive polymers and sensors. Its electronic properties make it a strong candidate for applications in flexible electronics and wearable devices. Furthermore, investigations into its role as a building block for more complex molecular architectures are expected to unlock new avenues in nanotechnology.

In conclusion, CAS No. 1807004-67-6 or 2-Amino-4-(Trifluoromethyl)Nicotinonitrile stands out as a versatile and multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in its synthesis and application, positions it as a key player in future innovations. As research continues to unfold, this compound is poised to make significant contributions to medicine, materials science, and beyond.